Cas no 2097926-41-3 (5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide)

• Product name: 5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide
• CAS No: 2097926-41-3
• MF: C₂₁H₂₀N₆O
• MW: 372.42310333252
• CID: 6141070
• PubChem ID: 126852830

5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide
• 2097926-41-3
• AKOS032466196
• F6525-5270
• 5-methyl-1-phenyl-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-1H-pyrazole-4-carboxamide
• 5-methyl-1-phenyl-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]pyrazole-4-carboxamide

• Inchi： 1S/C21H20N6O/c1-16-20(14-25-27(16)19-7-3-2-4-8-19)21(28)23-10-11-26-15-18(13-24-26)17-6-5-9-22-12-17/h2-9,12-15H,10-11H2,1H3,(H,23,28)
• InChI Key： ZZJRJRZDGKGBGF-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2C=CC=CC=2)C=1C)NCCN1C=C(C2C=NC=CC=2)C=N1

Computed Properties

• Exact Mass: 372.16985928g/mol
• Monoisotopic Mass: 372.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.6Ų

Additional information on 5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide

Comprehensive Overview of 5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide (CAS No. 2097926-41-3)

The compound 5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide (CAS No. 2097926-41-3) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a pyrazole core linked to a pyridine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could pave the way for novel therapeutics in areas such as inflammation, oncology, and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide has surged due to their versatility in medicinal chemistry. The compound's unique carboxamide and pyridinyl groups contribute to its ability to interact with biological targets, making it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies. As the pharmaceutical industry continues to explore small molecule inhibitors, this compound stands out for its potential to modulate key pathways involved in disease progression.

One of the most frequently searched questions in the scientific community revolves around the synthetic routes for CAS No. 2097926-41-3. Researchers are keen to understand the optimal conditions for its preparation, including solvent choices, catalysts, and reaction temperatures. Additionally, the compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical factors that influence its applicability in drug formulations. These topics are often explored in academic forums and patent literature, highlighting the compound's relevance in cutting-edge research.

The rise of computational chemistry and AI-driven drug design has further amplified interest in 5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide. Molecular docking simulations and quantum mechanical calculations are being employed to predict its binding affinities and optimize its structure for enhanced efficacy. This aligns with the broader trend of leveraging machine learning to accelerate drug discovery, a topic that dominates discussions in both academic and industrial settings.

Another area of focus is the compound's potential role in addressing drug resistance, a pressing challenge in modern medicine. By targeting alternative pathways or allosteric sites, CAS No. 2097926-41-3 could offer new strategies to combat resistant strains of pathogens or cancer cells. This aligns with the growing emphasis on precision medicine and personalized therapeutic approaches, which are among the most searched topics in biomedical research today.

From a commercial perspective, the availability of 5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide is closely monitored by suppliers and contract research organizations (CROs). Its inclusion in custom synthesis catalogs and screening libraries underscores its importance in the life sciences sector. Furthermore, regulatory considerations, such as compliance with Good Manufacturing Practices (GMP), are critical for its use in preclinical and clinical studies, making it a recurring topic in industry reports and guidelines.

In summary, 5-methyl-1-phenyl-N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-1H-pyrazole-4-carboxamide (CAS No. 2097926-41-3) represents a promising avenue for scientific exploration. Its multifaceted applications, from drug discovery to biochemical research, position it as a compound of significant interest. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in advancing our understanding of complex biological systems and developing next-generation therapeutics.